Cas no 38767-73-6 (N-Benzoyl-DL-alanine methyl ester)

• Product Name: N-Benzoyl-DL-alanine methyl ester
• CAS No: 38767-73-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 304398
• PubChem ID: 23671
• Update Time: 2025-06-10

N-Benzoyl-DL-alanine methyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine, N-benzoyl-,methyl ester
• BENZOYL-L-ALANINE METHYLESTER
• BZ-ALA-OME
• BZ-ALANINE-OME
• BZO-ALA-OME
• N-Benzoyl-DL-alanine methyl ester
• N-BENZOYL-L-ALANINE METHYL ESTER
• rac-(2R*)-2-(Benzoylamino)propanoic acid methyl ester
• rac-(R*)-2-(Benzoylamino)propanoic acid methyl ester
• methyl 2-benzamidopropanoate
• N-Benzoylalanine methyl ester
• QRDFLIILGVFYCF-UHFFFAOYSA-N
• methyl 2-(phenylformamido)propanoate
• NSC173195
• Methyl 2-(benzoylamino)propanoate #
• 7260-27-7
• CS-0204771
• Methyl N-benzoyl-L-alaninate
• Bz-L-Ala-OMe
• 38767-73-6
• N-(1-Methoxy-1-oxopropan-2-yl)benzenecarboximidic acid
• DTXSID30993254
• EN300-748988
• BS-28209
• 2-Benzoylaminopropionic acid, methyl ester
• DTXSID00274749
• AKOS008901958
• EINECS 230-649-7
• SCHEMBL9943346
• Alanine, N-benzoyl-, methyl ester, L-
• NSC-173195
• FT-0636400

• Inchi： 1S/C11H13NO3/c1-8(11(14)15-2)12-10(13)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,12,13)
• InChI Key： QRDFLIILGVFYCF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Melting Point: 61-63 °C
• PSA: 55.40000
• LogP: 1.36880

N-Benzoyl-DL-alanine methyl ester Security Information

• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Benzoyl-DL-alanine methyl ester

N-Benzoyl-DL-alanine methyl ester (CAS No. 38767-73-6): A Comprehensive Overview

N-Benzoyl-DL-alanine methyl ester (CAS No. 38767-73-6) is a versatile compound with significant applications in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as Benzoyl-DL-alanine methyl ester, is a derivative of alanine, one of the essential amino acids, and has gained considerable attention due to its unique properties and potential in various scientific and industrial applications.

The molecular structure of N-Benzoyl-DL-alanine methyl ester consists of a benzoyl group attached to the nitrogen atom of DL-alanine, which is then esterified with methanol. This structure imparts the compound with specific chemical and physical properties that make it valuable in both academic research and industrial settings. The compound is typically synthesized through a multi-step process involving the reaction of DL-alanine with benzoyl chloride and subsequent esterification with methanol.

In recent years, N-Benzoyl-DL-alanine methyl ester has been extensively studied for its potential in drug development and as a building block for more complex molecules. One of the key areas of research has been its use as an intermediate in the synthesis of peptides and peptidomimetics. Peptides are crucial in various biological processes, and their synthetic analogs have shown promise in treating a range of diseases, including cancer, neurological disorders, and infectious diseases.

Recent studies have highlighted the importance of N-Benzoyl-DL-alanine methyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area where N-Benzoyl-DL-alanine methyl ester has shown promise is in the field of enzyme inhibitors. Enzyme inhibitors are critical in drug design as they can modulate enzyme activity and thus affect various physiological processes. A study published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound were effective inhibitors of serine proteases, which are involved in various pathological conditions such as thrombosis and cancer metastasis.

The physical properties of N-Benzoyl-DL-alanine methyl ester, such as its solubility and stability, also contribute to its utility in various applications. The compound is generally stable under normal laboratory conditions but may degrade when exposed to strong acids or bases. Its solubility in organic solvents makes it suitable for use in organic synthesis reactions, while its low toxicity profile ensures safe handling in laboratory settings.

In addition to its pharmaceutical applications, N-Benzoyl-DL-alanine methyl ester has found use in analytical chemistry as a reference standard for chromatographic analyses. Its well-defined structure and predictable behavior make it an ideal candidate for calibrating analytical instruments such as high-performance liquid chromatography (HPLC) systems.

The environmental impact of compounds like N-Benzoyl-DL-alanine methyl ester is also an important consideration. Recent studies have shown that this compound is biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation. However, proper disposal methods should still be followed to minimize any potential ecological impact.

In conclusion, N-Benzoyl-DL-alanine methyl ester (CAS No. 38767-73-6) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique properties make it an invaluable tool for researchers working on drug development, enzyme inhibition, and analytical chemistry. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.